Cas no 1797075-63-8 (N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide)

• Product Name: N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide
• CAS No: 1797075-63-8
• Molecular Formula: C₂₀H₂₂F₃NO₂S
• Molecular Weight: 397.454394817352
• CID: 5830720
• PubChem ID: 71806746

N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide Properties

Names and Identifiers

• N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3-4-(trifluoromethyl)phenylpropanamide
• 1797075-63-8
• AKOS024559513
• F6436-1794
• N-[(4-thiophen-2-yloxan-4-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• N-{[4-(THIOPHEN-2-YL)OXAN-4-YL]METHYL}-3-[4-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE
• N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide

• InChIKey： OBVLHEFEISEDJR-UHFFFAOYSA-N
• Inchi： 1S/C20H22F3NO2S/c21-20(22,23)16-6-3-15(4-7-16)5-8-18(25)24-14-19(9-11-26-12-10-19)17-2-1-13-27-17/h1-4,6-7,13H,5,8-12,14H2,(H,24,25)
• SMILES： S1C=CC=C1C1(CNC(CCC2C=CC(C(F)(F)F)=CC=2)=O)CCOCC1

Computed Properties

• Exact Mass: 397.13233460g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 397.13233460g/mol
• Heavy Atom Count: 27
• Complexity: 486
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes